2-[4-(2-Chlorothieno[3,2-d]pyrimidin-4-yl)-pyrazol-1-yl]-N,N-dimethylacetamide

• Molecular Formula: C13H12ClN5OS
• Molecular Weight: 321.79 g/mol
• IUPAC Name: 2-[4-(2-chlorothieno[3,2-d]pyrimidin-4-yl)pyrazol-1-yl]-N,N-dimethylacetamide
• InChI: InChI=1S/C13H12ClN5OS/c1-18(2)10(20)7-19-6-8(5-15-19)11-12-9(3-4-21-12)16-13(14)17-11/h3-6H,7H2,1-2H3
• InChI Key: QXLIIAVRLZGVTQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1C=C(C=N1)C2=NC(=NC3=C2SC=C3)Cl

Description

2-[4-(2-Chlorothieno[3,2-d]pyrimidin-4-yl)-pyrazol-1-yl]-N,N-dimethylacetamide is a complex organic compound that belongs to the class of thienopyrimidines. These compounds are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a thienopyrimidine core, which is a fused heterocyclic system containing both sulfur and nitrogen atoms, and a pyrazole ring, which is another heterocyclic system.

Preparation Methods

The synthesis of 2-[4-(2-Chlorothieno[3,2-d]pyrimidin-4-yl)-pyrazol-1-yl]-N,N-dimethylacetamide involves multiple steps. One common synthetic route starts with the preparation of the thienopyrimidine core. This can be achieved by reacting methyl 2-aminothiophene-3-carboxylate with urea to form thieno[2,3-d]pyrimidine-2,4-diol. This intermediate is then chlorinated using phosphorus oxychloride to yield 2,4-dichlorothieno[2,3-d]pyrimidine. The final step involves the reaction of this intermediate with pyrazole and N,N-dimethylacetamide under suitable conditions to form the target compound .

Chemical Reactions Analysis

2-[4-(2-Chlorothieno[3,2-d]pyrimidin-4-yl)-pyrazol-1-yl]-N,N-dimethylacetamide undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom in the thienopyrimidine ring can be substituted by nucleophiles such as amines or thiols.

Oxidation and Reduction:

Condensation Reactions: The compound can participate in condensation reactions with various amines to form amide derivatives

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It has been studied for its potential antimicrobial and antifungal activities.

Medicine: The compound is being investigated for its potential use as an antiviral agent, particularly against HIV-1.

Industry: It can be used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 2-[4-(2-Chlorothieno[3,2-d]pyrimidin-4-yl)-pyrazol-1-yl]-N,N-dimethylacetamide involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the activity of certain enzymes, such as acetyl-CoA carboxylase, which plays a crucial role in fatty acid biosynthesis. The compound binds to the active site of the enzyme, thereby preventing its normal function .

Comparison with Similar Compounds

Similar compounds include:

2-{4-chlorothieno[2,3-d]pyrimidin-2-yl}pyridine: This compound shares the thienopyrimidine core but has a pyridine ring instead of a pyrazole ring.

4-{2-chlorothieno[2,3-d]pyrimidin-4-yl}morpholine: This compound also contains the thienopyrimidine core but has a morpholine ring.

N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide: This compound has a similar core structure but includes an aminoethyl and methoxybenzamide group.

The uniqueness of 2-[4-(2-Chlorothieno[3,2-d]pyrimidin-4-yl)-pyrazol-1-yl]-N,N-dimethylacetamide lies in its specific combination of the thienopyrimidine and pyrazole rings, which imparts distinct biological activities and potential therapeutic applications.